![molecular formula C16H21NO4 B184720 5-methyl-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic Acid CAS No. 155367-45-6](/img/structure/B184720.png)
5-methyl-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic Acid
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Overview
Description
Synthesis Analysis
The compound has been utilized in the synthesis of syn-stereodiad building blocks for polyketides, demonstrating its versatility in organic synthesis and potential application in the production of natural compounds with antitumor activity.Molecular Structure Analysis
The molecular formula of this compound is C16H21NO4 . The InChI representation of the molecule is InChI=1S/C16H21NO4/c1-10-6-5-7-11-9-17 (15 (20)21-16 (2,3)4)13 (14 (18)19)8-12 (10)11/h5-7,13H,8-9H2,1-4H3, (H,18,19) .Physical And Chemical Properties Analysis
The molecular weight of this compound is 291.34 g/mol . Other physical and chemical properties such as boiling point, melting point, and solubility would require further experimental data.Scientific Research Applications
Protein Engineering
This compound is used as a protecting group in protein synthesis to control the selective reactions of amino acids . It plays a crucial role in the development of new proteins with desired properties.
Organic Synthesis
It is used in organic synthesis for amino acid coupling reactions, peptide synthesis, and other organic chemical reactions . This makes it a valuable tool in the creation of complex organic molecules.
Development of Alkaloids
1,2,3,4-Tetrahydroisoquinoline is an important structural motif of various natural products and therapeutic lead compounds . The C(1)-substituted derivatives of this compound can act as precursors for various alkaloids displaying multifarious biological activities .
Inhibitors of PD-1/PD-L1 Immune Checkpoint Pathway
A series of 1,2,3,4-tetrahydroisoquinoline (THIQ)-3-carboxylic acid derivatives containing a 5-cyano-3-pyridinyl or 3-cyanophenyl appendage was designed by cyclizing the benzylamine to the ether linker of the (5-cyano-3-pyridinyl)methoxy moiety of a previously reported inhibitor . These new inhibitors were evaluated for inhibitory activity against the PD-1/PD-L1 protein–protein interaction (PPI) in a homogenous time-resolved fluorescence resonance energy transfer assay .
Asymmetric Catalysis
THIQ derivatives have broad applications in asymmetric catalysis as chiral scaffolds . They are used to induce chirality in other molecules during chemical reactions.
Antineuroinflammatory Agents
N-benzyl THIQs are known to function as antineuroinflammatory agents . They can be used in the treatment of neuroinflammatory diseases.
Mechanism of Action
Target of Action
It’s known that tetrahydroisoquinolines are an important structural motif of various natural products and therapeutic lead compounds . They can act as precursors for various alkaloids displaying multifarious biological activities .
Mode of Action
It’s known that reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted for the c(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines .
Biochemical Pathways
Tetrahydroisoquinolines are known to be involved in a variety of biological activities, suggesting they may interact with multiple biochemical pathways .
Pharmacokinetics
It’s known that the compound is soluble in some organic solvents, such as methanol, ethanol, and dimethyl sulfoxide , which could potentially impact its bioavailability.
Result of Action
It’s known that tetrahydroisoquinolines can function as antineuroinflammatory agents , suggesting potential neuroprotective effects.
properties
IUPAC Name |
5-methyl-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO4/c1-10-6-5-7-11-9-17(15(20)21-16(2,3)4)13(14(18)19)8-12(10)11/h5-7,13H,8-9H2,1-4H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDRKCTWPIYFOTA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2CC(N(CC2=CC=C1)C(=O)OC(C)(C)C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-methyl-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic Acid | |
CAS RN |
155367-45-6 |
Source
|
Record name | (3R)-2-(tert-butoxycarbonyl)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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